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molecular formula C10H13ClN2O B8718577 2-amino-2-(4-chlorophenyl)-N-ethylacetamide

2-amino-2-(4-chlorophenyl)-N-ethylacetamide

Cat. No. B8718577
M. Wt: 212.67 g/mol
InChI Key: LHYHEGAXIGVAPD-UHFFFAOYSA-N
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Patent
US09233937B2

Procedure details

A solution of 516 mg (1.65 mM) of tert-butyl 1-(4-chlorophenyl)-2-(ethylamino)-2-oxoethylcarbamate in 2 ml of 4N hydrochloric acid-dioxane solution were stirred at room temperature for 2 h. The reaction mixture was neutralized with an aqueous solution of sodium hydrogenocarbonate and was extracted twice with ethyle acetate. The combined organic layer was washed with water and dried over anhydrous sodium sulfate. The solvent was removed under vacuum to give 350 mg of 2-amino-2-(4-chlorophenyl)-N-ethylacetamide as an oil.
Name
tert-butyl 1-(4-chlorophenyl)-2-(ethylamino)-2-oxoethylcarbamate
Quantity
516 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]([NH:14]C(=O)OC(C)(C)C)[C:9]([NH:11][CH2:12][CH3:13])=[O:10])=[CH:4][CH:3]=1.[Na]>Cl.O1CCOCC1>[NH2:14][CH:8]([C:5]1[CH:4]=[CH:3][C:2]([Cl:1])=[CH:7][CH:6]=1)[C:9]([NH:11][CH2:12][CH3:13])=[O:10] |f:2.3,^1:21|

Inputs

Step One
Name
tert-butyl 1-(4-chlorophenyl)-2-(ethylamino)-2-oxoethylcarbamate
Quantity
516 mg
Type
reactant
Smiles
ClC1=CC=C(C=C1)C(C(=O)NCC)NC(OC(C)(C)C)=O
Name
Quantity
2 mL
Type
solvent
Smiles
Cl.O1CCOCC1
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Na]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
was extracted twice with ethyle acetate
WASH
Type
WASH
Details
The combined organic layer was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed under vacuum

Outcomes

Product
Name
Type
product
Smiles
NC(C(=O)NCC)C1=CC=C(C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 350 mg
YIELD: PERCENTYIELD 99.8%
YIELD: CALCULATEDPERCENTYIELD 99.8%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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